Cas no 50493-08-8 (1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde)

• Product Name: 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde
• CAS No: 50493-08-8
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 933794
• PubChem ID: 10374913
• Update Time: 2025-05-19

1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde
• 1-oxo-3,4-dihydro-2H-naphthalene-2-carbaldehyde
• 1,2,3,4-tetrahydro-1-oxo-2-naphthaldehyde
• 2-Formyl-1-tetralon
• 2-formyl-1-tetralone
• 2-formyltetralone
• AKOS000265789
• AKOS016345472
• SCHEMBL7506941
• STK504248
• UGOXYXBNKXBHAB-UHFFFAOYSA-N
• DTXSID20438846
• 1,2,3,4-Tetrahydro-1-oxo-2-naphthalenecarboxaldehyde
• MB05571
• 50493-08-8

• MDL： MFCD08234627
• Inchi： 1S/C11H10O2/c12-7-9-6-5-8-3-1-2-4-10(8)11(9)13/h1-4,7,9H,5-6H2
• InChI Key： UGOXYXBNKXBHAB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1C=O

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 1.63060

1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde

Comprehensive Guide to 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde (CAS No. 50493-08-8): Properties, Applications, and Market Insights

1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde (CAS No. 50493-08-8) is a versatile organic compound with significant applications in pharmaceuticals, fragrances, and specialty chemicals. This compound, also known as tetralone-2-carboxaldehyde, features a unique structure combining a carbonyl group and an aldehyde functional group, making it valuable for synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role as a key intermediate in drug synthesis and its potential in green chemistry initiatives.

The molecular formula of 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde is C₁₁H₁₀O₂, with a molecular weight of 174.20 g/mol. Its structure consists of a partially hydrogenated naphthalene ring system, which contributes to its stability and reactivity. The presence of both ketone and aldehyde groups allows for diverse chemical transformations, making it a valuable building block in organic synthesis. Recent studies highlight its use in developing novel anti-inflammatory agents and central nervous system (CNS) drugs, aligning with current pharmaceutical trends targeting neurological disorders.

In the fragrance industry, tetralone-2-carboxaldehyde is prized for its woody, amber-like aroma profile. Perfumers utilize this compound to create long-lasting base notes in premium fragrances, responding to consumer demand for sustainable and unique scent compositions. The compound's stability under various pH conditions makes it suitable for incorporation into personal care products, including lotions and shampoos. Market analysts note growing interest in bio-based fragrance ingredients, positioning 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde as a candidate for green chemistry applications.

From a synthetic chemistry perspective, 50493-08-8 serves as a crucial intermediate in producing more complex molecules. Its reactivity enables various transformations, including condensation reactions, reductions, and nucleophilic additions. Recent publications demonstrate its use in synthesizing chiral ligands for asymmetric catalysis, a hot topic in pharmaceutical manufacturing. The compound's versatility addresses the chemical industry's need for efficient, atom-economic synthetic routes, particularly in developing targeted drug delivery systems.

The global market for 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde shows steady growth, driven by pharmaceutical R&D and specialty chemical demand. Asia-Pacific regions, particularly China and India, are emerging as significant producers, leveraging cost-effective synthesis methods. Quality standards for this compound typically specify ≥98% purity, with HPLC analysis being the preferred characterization method. Current research explores enzymatic synthesis routes for tetralone-2-carboxaldehyde, aligning with the industry's shift toward biocatalysis and sustainable production methods.

Storage and handling of CAS 50493-08-8 require standard organic chemical precautions, including protection from moisture and extreme temperatures. The compound exhibits good stability under inert atmospheres, with recommended storage in amber glass containers at room temperature. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed for quality verification, ensuring batch-to-batch consistency for critical applications. These characteristics make it a reliable choice for industrial-scale operations.

Future applications of 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde may expand into materials science, particularly in developing organic semiconductors and liquid crystal displays. Its conjugated system and functional groups offer potential for creating novel photoactive materials, addressing the electronics industry's need for advanced organic components. Research collaborations between academia and industry are exploring these possibilities, with several patent applications filed in recent years covering innovative uses of this versatile compound.

For researchers sourcing 50493-08-8, verification of supplier credentials and analytical certificates is essential. Reputable manufacturers provide comprehensive technical data sheets, including solubility profiles (soluble in most organic solvents) and spectral data. The compound's melting point typically ranges between 80-85°C, with slight variations depending on purity grade. These specifications are particularly important for pharmaceutical applications where stringent quality controls apply.

Environmental considerations for tetralone-2-carboxaldehyde production are gaining attention, with life cycle assessments being conducted to evaluate greener synthesis pathways. The compound's biodegradability profile and ecotoxicological data are becoming key factors in supplier selection, especially for European markets with strict REACH regulations. This aligns with broader industry trends toward sustainable chemistry and reduced environmental impact throughout the chemical supply chain.

In conclusion, 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde (CAS No. 50493-08-8) represents an important specialty chemical with diverse applications across multiple industries. Its unique chemical properties, combined with growing interest in sustainable production methods, position this compound for continued relevance in advanced chemical synthesis. As research uncovers new applications and improved synthetic routes, the market potential for this versatile intermediate is expected to expand significantly in the coming years.